Cas no 175090-89-8 (cyclobut-2-en-1-amine)

• Product Name: cyclobut-2-en-1-amine
• CAS No: 175090-89-8
• MF: C₄H₇N
• MW: 69.1050808429718
• MDL: MFCD30499838
• CID: 3814580
• PubChem ID: 90805566
• Update Time: 2025-10-28

cyclobut-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobuten-1-amine
• cyclobut-2-en-1-amine
• 175090-89-8
• 1-amino-2-cyclobutene
• EN300-338481

• MDL： MFCD30499838
• Inchi： 1S/C4H7N/c5-4-2-1-3-4/h1-2,4H,3,5H2
• InChI Key： DWFCCOZUSUFWKW-UHFFFAOYSA-N
• SMILES： C1(N)CC=C1

Computed Properties

• Exact Mass: 69.057849228Da
• Monoisotopic Mass: 69.057849228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 56.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26Ų

Additional information on cyclobut-2-en-1-amine

Recent Advances in the Study of Cyclobut-2-en-1-amine (CAS: 175090-89-8) in Chemical Biology and Pharmaceutical Research

Cyclobut-2-en-1-amine (CAS: 175090-89-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This four-membered ring amine exhibits high reactivity and strain, making it a valuable scaffold for drug discovery and chemical probe development. Recent studies have focused on its synthesis, biological activity, and applications in medicinal chemistry, particularly in the design of novel enzyme inhibitors and bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of cyclobut-2-en-1-amine derivatives via [2+2] cycloaddition reactions, highlighting improved yields and stereoselectivity compared to previous methods. The research team successfully incorporated this scaffold into several lead compounds targeting protein kinases, showing promising inhibitory activity against specific cancer-related kinases. Molecular docking studies revealed that the strained cyclobutene ring contributes to unique binding interactions with target proteins, potentially explaining the observed selectivity profiles.

In the field of antibiotic development, cyclobut-2-en-1-amine derivatives have shown activity against drug-resistant bacterial strains. A recent Nature Communications article reported that modified versions of this compound exhibit potent inhibition of bacterial cell wall synthesis enzymes, with minimal cytotoxicity to human cells. The researchers identified specific structural modifications that enhance both potency and pharmacokinetic properties, suggesting potential for further development as novel antimicrobial agents.

The compound's application in chemical biology has also expanded, with several research groups utilizing cyclobut-2-en-1-amine as a versatile building block for photoaffinity labeling probes. Its ability to form covalent bonds with target proteins upon UV irradiation makes it particularly valuable for target identification and validation studies. Recent work published in ACS Chemical Biology demonstrated successful application of these probes in mapping protein-protein interactions in complex cellular systems.

Ongoing clinical investigations are exploring the safety and efficacy of cyclobut-2-en-1-amine-based drug candidates. Preliminary results from Phase I trials of a small molecule inhibitor containing this scaffold for inflammatory diseases showed favorable pharmacokinetic profiles and dose-dependent target engagement. However, researchers note that further optimization may be required to address metabolic stability challenges observed in some derivatives.

Future research directions for cyclobut-2-en-1-amine include exploration of its potential in targeted protein degradation strategies, development of novel synthetic methodologies for asymmetric functionalization, and investigation of its application in RNA-targeting therapeutics. The compound's unique combination of structural features continues to inspire innovative approaches in drug discovery and chemical biology research.